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Abstract

1-Phenyl-1H-tetrazole-5-thiol (PMT), a heterocyclic organic compound, has garnered significant
interest across various scientific disciplines. Its unique structural features, particularly the
presence of a tetrazole ring coupled with a thiol group, impart a versatile chemical reactivity
that makes it a valuable building block in organic synthesis and a functional component in
materials science. This document provides an in-depth overview of the core physicochemical
properties of 1-Phenyltetrazole-5-thiol, detailed experimental protocols for its synthesis and
application, and a summary of its current and potential uses, with a focus on its role as a
corrosion inhibitor and as a precursor in the development of novel chemical entities.

Core Properties and Data

1-Phenyltetrazole-5-thiol is a white to off-white crystalline solid.[1][2] The fundamental
physicochemical data for this compound are summarized below.
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Property Value Citations
Molecular Formula C7HsNaS [3114]
Molecular Weight 178.21 g/mol [3114]

CAS Number 86-93-1 [31[5]
IUPAC Name 1-phenyl-1H-tetrazole-5-thiol [5]
Synonyms I13—!|\:_f;enyl—5—mercaptotetralzole, 5]

White to off-white
Appearance , _ [11[2]
solid/crystalline powder

Melting Point 145 °C (decomposition) [31[6]

Soluble in ethanol, acetone,
Solubility chloroform, methanol; partly [31[7]

soluble in water.

Applications

The utility of 1-Phenyltetrazole-5-thiol spans several key areas of research and development,
primarily driven by its chemical structure.

o Corrosion Inhibition: It is an effective corrosion inhibitor, particularly for metals like aluminum
and steel in acidic environments such as 1M HCI.[4][8] It functions by adsorbing onto the
metal surface, forming a protective film that impedes both anodic and cathodic reactions.[8]

e Organic Synthesis: It serves as a crucial reagent in the synthesis of more complex
molecules. A notable example is its use in the synthesis of Microcarpalide, a microfilament-
disrupting agent.[1] It is also employed in stereoselective radical cyclization and olefin
metathesis reactions.[7]

e Pharmaceutical and Medicinal Chemistry: As a pharmaceutical intermediate, its scaffold is
incorporated into various active pharmaceutical ingredients.[4] Derivatives of 1-phenyl-1H-
tetrazole-5-thiol have been synthesized and evaluated for antibacterial activity against both
E. Coli and Staphylococcus aureus.[9]
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» Materials Science: It is used as a stabilizer for photosensitive materials, preventing
degradation and preserving their functional properties.[4]

Experimental Protocols
Synthesis of 1-Phenyltetrazole-5-thiol

This protocol describes a common method for synthesizing the title compound from phenyl
isothiocyanate and sodium azide.[4]

Materials:

e Phenyl isothiocyanate

e Sodium azide (NaNs)

« Allyl isothiocyanate

* 5% aqueous Sodium Hydroxide (NaOH)
e Concentrated Hydrochloric Acid (HCI)

e Chloroform (CHCIs)

o Water

Procedure:

A mixture containing phenyl isothiocyanate and sodium azide is heated with stirring to 80 °C.

10.1 mmol of allyl isothiocyanate is added to the boiling mixture.

The reaction mixture is stirred for 1 hour at 80 °C.

The solvent is removed under vacuum.

The resulting residue is treated with 50 mL of 5% aqueous NaOH and stirred for 20 minutes.
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e The suspension is filtered. The filtrate is washed with chloroform (2 x 10 mL) to remove
impurities.

e The aqueous layer is acidified to pH 1 using concentrated HCI, causing the product to
precipitate.

e The precipitate is filtered, washed with water, and dried in air to yield 1-Phenyltetrazole-5-
thiol as colorless crystals.[5]

Protocol for Corrosion Inhibition Studies on Q235 Steel

This protocol outlines the methodology for evaluating the performance of 1-Phenyltetrazole-5-
thiol as a corrosion inhibitor for Q235 steel in an acidic medium.[8]

Materials & Equipment:

Q235 steel coupons

1 M Hydrochloric Acid (HCI) solution (corrosive medium)

1-Phenyltetrazole-5-thiol (inhibitor) at various concentrations (e.g., up to 5 mM)

Electrochemical workstation with a three-electrode cell (working electrode: Q235 steel;
counter electrode: platinum; reference electrode: saturated calomel electrode)

Scanning Electron Microscope (SEM)
Procedure:

o Sample Preparation: Mechanically polish Q235 steel coupons, degrease with acetone, rinse
with distilled water, and dry.

e Electrochemical Measurements:

o Immerse the prepared steel electrode in the 1 M HCI solution with and without the desired
concentration of 1-Phenyltetrazole-5-thiol.

o Allow the system to stabilize at its open circuit potential.
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o Perform Electrochemical Impedance Spectroscopy (EIS) measurements to determine the
charge transfer resistance.

o Conduct Potentiodynamic Polarization (PDP) scans to evaluate the effect on anodic and
cathodic reactions and determine inhibition efficiency.[8]

o Surface Analysis:

o Immerse steel coupons in the corrosive media (with and without inhibitor) for a set
duration (e.g., 24 hours).

o Remove, rinse, and dry the coupons.

o Analyze the surface morphology using SEM to visually assess the extent of corrosion and

the protective film formation.[8]
o Data Analysis:
o Calculate inhibition efficiency (IE%) from both EIS and PDP data.

o Analyze adsorption characteristics using isotherms (e.g., Langmuir) to understand the
inhibitor-metal surface interaction.[8]

Visualized Workflows and Relationships

The following diagrams illustrate key processes and applications related to 1-Phenyltetrazole-
5-thiol.
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Caption: General synthesis workflow for 1-Phenyltetrazole-5-thiol.
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Primary Applications Specific Use-Cases

Pharmaceutical Development of
Intermediate Antibacterial Agents

Organic Synthesis Synthesis of
Reagent Microcarpalide

Corrosion Protection of Steel
Inhibitor & Aluminum

Core Compound

1-Phenyltetrazole-5-thiol

!
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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